Cas no 101051-90-5 (1,2,3-tribromo-4-fluorobenzene)

• Product Name: 1,2,3-tribromo-4-fluorobenzene
• CAS No: 101051-90-5
• MF: C₆H₂Br₃F
• MW: 332.790482997894
• CID: 1127701
• PubChem ID: 54191568
• Update Time: 2025-04-20

1,2,3-tribromo-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-tribromo-4-fluorobenzene
• 2,3,4-Tribromofluorobenzene
• MFCD18400053
• Benzene, tribromofluoro- (9CI)
• 811711-77-0
• 2,3,4-tribromo-1-fluorobenzene
• DTXSID60709663
• 101051-90-5
• SCHEMBL2842027
• CGWHYIUWDYOQIA-UHFFFAOYSA-N

• Inchi： 1S/C6H2Br3F/c7-3-1-2-4(10)6(9)5(3)8/h1-2H
• InChI Key： CGWHYIUWDYOQIA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1Br)F)Br

Computed Properties

• Exact Mass: 329.76896
• Monoisotopic Mass: 329.769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.1

Experimental Properties

• PSA: 0
• LogP: 4.11320